Cas no 95653-62-6 (1-bromo-3,7-dimethyloct-2-ene)

• Product Name: 1-bromo-3,7-dimethyloct-2-ene
• CAS No: 95653-62-6
• MF: C₁₀H₁₉Br
• MW: 219.161862611771
• CID: 4353614
• PubChem ID: 19967880
• Update Time: 2025-06-13

1-bromo-3,7-dimethyloct-2-ene Chemical and Physical Properties

Names and Identifiers

• 2-Octene, 1-bromo-3,7-dimethyl-
• 1-bromo-3,7-dimethyloct-2-ene
• 95653-62-6
• BACGLUDWGPIBDF-JXMROGBWSA-N
• EN300-20060292
• SCHEMBL3980840

• Inchi： 1S/C10H19Br/c1-9(2)5-4-6-10(3)7-8-11/h7,9H,4-6,8H2,1-3H3/b10-7+
• InChI Key： BACGLUDWGPIBDF-JXMROGBWSA-N
• SMILES： BrC/C=C(\C)/CCCC(C)C

Computed Properties

• Exact Mass: 218.06701Da
• Monoisotopic Mass: 218.06701Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-3,7-dimethyloct-2-ene

Comprehensive Analysis of 1-Bromo-3,7-dimethyloct-2-ene (CAS No. 95653-62-6): Properties, Applications, and Industry Trends

1-Bromo-3,7-dimethyloct-2-ene (CAS No. 95653-62-6) is a specialized organic compound belonging to the class of brominated alkenes. This molecule features a unique structure with a bromine atom attached to a branched carbon chain, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₉Br, and molecular weight of 219.16 g/mol highlight its moderate size, which contributes to its versatility in industrial applications.

The compound's IUPAC name—1-bromo-3,7-dimethyloct-2-ene—reflects its precise structural configuration, including the position of the bromine substituent and the double bond at the second carbon. Researchers often search for "synthesis of brominated alkenes" or "95653-62-6 applications," underscoring its relevance in organic synthesis. Recent trends in green chemistry have also sparked interest in optimizing its production with minimal environmental impact, aligning with global sustainability goals.

In the pharmaceutical and agrochemical industries, 1-bromo-3,7-dimethyloct-2-ene serves as a key building block for fine chemicals. Its reactivity allows for functional group transformations, enabling the creation of complex molecules. For instance, it is frequently employed in cross-coupling reactions, a topic widely explored in academic papers and patent filings. Searches for "CAS 95653-62-6 supplier" or "brominated alkene uses" indicate strong commercial demand, particularly in regions with thriving chemical R&D sectors.

From a physicochemical perspective, this compound exhibits a boiling point range of 210–215°C and a density of approximately 1.12 g/cm³. These properties make it suitable for reactions requiring moderate temperatures. Analytical techniques like GC-MS and NMR spectroscopy are commonly used to verify its purity, addressing frequent queries such as "how to characterize 95653-62-6." Safety data sheets emphasize standard laboratory precautions, ensuring safe handling without the need for specialized containment.

The market for 1-bromo-3,7-dimethyloct-2-ene is influenced by advancements in catalysis and material science. Innovations in polymer additives and flame retardants have further expanded its utility. Notably, its role in click chemistry—a rapidly growing field—has been explored in peer-reviewed studies, answering search queries like "brominated alkene click chemistry." Manufacturers are increasingly adopting continuous flow processes to enhance yield and reduce waste, reflecting industry shifts toward efficiency.

Environmental regulations and REACH compliance have shaped the production and distribution of CAS 95653-62-6. Companies now prioritize eco-friendly bromination methods, responding to consumer demand for sustainable practices. This aligns with broader trends in "green halogenation"—a hot topic in academic forums. Additionally, the compound's stability under storage conditions (recommended at 2–8°C in inert atmospheres) ensures long shelf life, a critical factor for logistics planners.

In conclusion, 1-bromo-3,7-dimethyloct-2-ene (CAS No. 95653-62-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span pharmaceutical intermediates, specialty chemicals, and advanced materials, driven by evolving research and industrial needs. As interest in sustainable synthesis grows, this compound will likely remain a focal point for both scientific inquiry and commercial development.